Cas no 84540-23-8 (Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-)
84540-23-8 structure
Product Name:Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
CAS No:84540-23-8
MF:C15H28O
MW:224.382225036621
CID:733170
PubChem ID:53249758
Update Time:2025-04-19
Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
- 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)bicyclo[2.2.2]octane
- 8-(ethoxymethyl)-2-methyl-5-propan-2-ylbicyclo[2.2.2]octane
- 84540-23-8
- DTXSID101004814
- Bicyclo[2.2.2]octane,2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)-
- NS00060698
- 2-(Ethoxymethyl)-5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane
- EINECS 283-115-0
- 2-(Ethoxymethyl)-5-methyl-7-(1-methylethyl)bicyclo(2.2.2)octane
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- Inchi: 1S/C15H28O/c1-5-16-9-13-7-12-8-14(10(2)3)15(13)6-11(12)4/h10-15H,5-9H2,1-4H3
- InChI Key: NGUXECYSEAJIMC-UHFFFAOYSA-N
- SMILES: O(CC)CC1CC2CC(C(C)C)C1CC2C
Computed Properties
- Exact Mass: 224.214015512g/mol
- Monoisotopic Mass: 224.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2Ų
Bicyclo[2.2.2]octane, 2-(ethoxymethyl)-5-methyl-7-(1-methylethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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